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Compound of Interest

Compound Name: 9,10-Dibromoanthracene-d8

Cat. No.: B15550482

CAS Number: 518292-58-5

This technical guide provides an in-depth overview of 9,10-Dibromoanthracene-d8, a
deuterated polycyclic aromatic hydrocarbon. The document is intended for researchers,
scientists, and professionals in drug development and materials science. It covers the
compound's properties, synthesis, and applications, with a focus on its role as an isotopic
labeling standard.

Core Compound Properties

9,10-Dibromoanthracene-d8 is the deuterated analog of 9,10-Dibromoanthracene, where all
eight hydrogen atoms on the anthracene core have been replaced with deuterium. This isotopic
substitution is key to its applications in analytical chemistry and mechanistic studies. While
specific experimental data for the deuterated compound is limited, its chemical and physical
properties are expected to be very similar to its non-deuterated counterpart.

Disclaimer: The chemical, physical, and toxicological properties of 9,10-Dibromoanthracene-
d8 have not been thoroughly investigated.[1] The data presented for the non-deuterated analog
serves as a close approximation.
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Value (9,10- Value (9,10-
Property . .
Dibromoanthracene) Dibromoanthracene-d8)
CAS Number 523-27-3 518292-58-5[2]
Molecular Formula C14HsBr2[3] C14DsBr2[2]
Molecular Weight 336.02 g/mol [3] 344.07 g/mol [2]
Yellow to yellow-green flu
Appearance Y g fty Not specified
powder[4]
Melting Point 223-226 °C[5] Not specified

Soluble in hot benzene and
N toluene; slightly soluble in -
Solubility Not specified
alcohol, ether, and cold

benzene; insoluble in water.[4]

UV Absorption Peak 245 nm[6] Not specified

Synthesis

The synthesis of 9,10-Dibromoanthracene-d8 is not widely documented in the literature.
However, it is expected to follow a similar synthetic route to its non-deuterated analog, starting
from deuterated anthracene (Anthracene-d10). The general approach involves the direct
bromination of the deuterated aromatic core.

Experimental Protocol: Synthesis of 9,10-
Dibromoanthracene (Analogous Route)

This protocol describes the synthesis of the non-deuterated compound and can be adapted for
the synthesis of 9,10-Dibromoanthracene-d8 using Anthracene-d10 as the starting material.

Materials:
¢ Anthracene (or Anthracene-d10)

e N-bromosuccinimide (NBS)
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e Chloroform

Procedure:

Dissolve anthracene (1 equivalent) in chloroform.

Add N-bromosuccinimide (2.2 equivalents) portion-wise to the solution at room temperature.

Stir the reaction mixture at 60°C for 1 hour under a nitrogen atmosphere.

After cooling, remove the solvent under reduced pressure.

Purify the crude product by recrystallization from a suitable solvent such as methanol to yield
9,10-Dibromoanthracene as a yellow solid.

Anthracene-d10

Reaction at §0°C .—> 9,10-Dibromoanthracene-d8
[N—Bromosuccinimide (NBS)]

in Chloroform

Click to download full resolution via product page

A generalized workflow for the synthesis of 9,10-Dibromoanthracene-d8.

Applications in Research and Development

The primary utility of 9,10-Dibromoanthracene-d8 lies in its application as an internal standard
in analytical methods, particularly in mass spectrometry-based techniques for the quantification
of polycyclic aromatic hydrocarbons (PAHSs).[7] Deuterated standards are ideal for this purpose
as they co-elute with the target analyte but are distinguishable by their higher mass.

Use in Isotope Dilution Mass Spectrometry (IDMS)

Isotope dilution mass spectrometry is a highly accurate method for quantifying compounds. A
known amount of the isotopically labeled standard (9,10-Dibromoanthracene-d8) is added to
the sample containing the unlabeled analyte (9,10-Dibromoanthracene). The ratio of the two
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compounds is then measured by mass spectrometry, allowing for precise quantification of the
analyte, correcting for any sample loss during preparation and analysis.

Sample Preparation Analysis
Sample containing Add known amount of . ! Quantification based on
[9,10—Dibrom0anthracene 9,10-Dibromoanthracene-d8 EatzactionlandlGleannp G Anelits Isotope Ratio

Click to download full resolution via product page

Workflow for Isotope Dilution Mass Spectrometry using 9,10-Dibromoanthracene-d8.

Other Potential Applications

o Mechanistic Studies: The deuterated compound can be used to trace the metabolic fate of
9,10-Dibromoanthracene in biological systems and to elucidate reaction mechanisms.

o OLED and Pharmaceutical Intermediate: It is described as an isotope-labeled intermediate
for use in the development of Organic Light-Emitting Diodes (OLEDs) and pharmaceuticals.
[2] The anthracene core is a known fluorophore, and its derivatives are explored for their
electronic properties.[8][9]

Safety and Handling

As with its non-deuterated counterpart, 9,10-Dibromoanthracene-d8 should be handled with
care in a laboratory setting. It may cause skin and eye irritation, as well as respiratory irritation.
[1] Standard personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn when handling this compound. Work should be conducted in a well-ventilated
area or a fume hood. For detailed safety information, refer to the Material Safety Data Sheet
(MSDS).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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